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Compound of Interest

Compound Name: Allyl thiocyanate

Cat. No.: B1211113

For immediate release: This document provides crucial safety and logistical guidance for the
proper disposal of allyl thiocyanate. It is intended for researchers, scientists, and drug
development professionals who handle this chemical in a laboratory setting. Strict adherence to
these procedures is essential to ensure personal safety and environmental protection.

Allyl thiocyanate is a volatile and hazardous compound that readily isomerizes to allyl
isothiocyanate. For practical purposes of handling and disposal, it is treated as allyl
isothiocyanate (CAS No. 57-06-7), a flammable, highly toxic, and environmentally hazardous
substance.[1] Improper disposal can lead to serious health risks and environmental
contamination.

Immediate Safety Precautions

Allyl isothiocyanate is fatal if it comes into contact with skin or is inhaled, causes severe skin
burns and eye damage, and is very toxic to aquatic life.[2] All handling and disposal operations
must be conducted in a well-ventilated area, preferably within a chemical fume hood, while
wearing appropriate personal protective equipment (PPE).

Required Personal Protective Equipment (PPE):
e Gloves: Impervious gloves (e.g., nitrile) are mandatory.

o Eye Protection: Chemical safety goggles and a face shield.
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o Respiratory Protection: A NIOSH-approved respirator is necessary if there is a risk of
inhalation.

» Protective Clothing: A lab coat or chemical-resistant apron.

Step-by-Step Disposal Procedure for Allyl
Thiocyanate

This procedure outlines the necessary steps for the safe disposal of small quantities of allyl
thiocyanate typically found in a laboratory setting.

1. Neutralization of Small Spills:

 In case of a small spill, immediately evacuate non-essential personnel from the area.

o Wearing full PPE, cover the spill with a non-combustible, inert absorbent material such as
vermiculite, dry sand, or earth.[2][3]

» Do not use combustible materials like paper towels to absorb the spill.

o Collect the absorbed material using non-sparking tools and place it into a designated,
sealable container for hazardous waste.[4]

2. Container Management:

o Ensure the waste container is clearly labeled as "Hazardous Waste: Allyl Isothiocyanate."

o Keep the container tightly closed and store it in a cool, dry, well-ventilated area away from
incompatible substances.[2]

« Do not mix allyl thiocyanate waste with other chemical waste unless compatibility has been
verified.

3. Professional Disposal:

» Allyl thiocyanate is classified as a hazardous waste and must be disposed of through a
licensed professional waste disposal service.[2][3]

o Contact your institution's Environmental Health and Safety (EHS) department to arrange for
pickup and disposal.

e Provide the EHS department with a completed hazardous waste manifest, accurately
identifying the contents of the waste container.

4. Decontamination:
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e Thoroughly decontaminate all surfaces and equipment that have come into contact with allyl
thiocyanate using a suitable solvent (e.g., ethanol) followed by soap and water.

» Dispose of all contaminated materials, including gloves and absorbent pads, as hazardous
waste.

Quantitative Data Summary

The following table summarizes key quantitative data related to the hazards of allyl
isothiocyanate.

Property Value Source(s)
Flash Point 46 °C (115 °F) [5]
Boiling Point 148 - 154 °C [1]
N ) 1.0126 at 20 °C (Denser than
Specific Gravity [5]
water)
Vapor Density 3.41 (Heavier than air) [5]
Water Solubility Slightly soluble [1]

Water, Alcohols, Strong Bases,
Incompatible Materials Amines, Acids, Strong [2]

Oxidizing Agents

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of allyl
thiocyanate.
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Caption: Logical workflow for the safe disposal of allyl thiocyanate.
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By following these procedures, laboratory professionals can ensure the safe handling and
disposal of allyl thiocyanate, minimizing risks to themselves and the environment. Always
consult your institution's specific safety protocols and the material's Safety Data Sheet (SDS)
before handling any hazardous chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1211113?utm_src=pdf-body
https://www.benchchem.com/product/b1211113?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Allyl_isothiocyanate
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=A14740%20%20SDS%20%20020519.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0045.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://cameochemicals.noaa.gov/chemical/2367
https://cameochemicals.noaa.gov/chemical/2367
https://www.benchchem.com/product/b1211113#allyl-thiocyanate-proper-disposal-procedures
https://www.benchchem.com/product/b1211113#allyl-thiocyanate-proper-disposal-procedures
https://www.benchchem.com/product/b1211113#allyl-thiocyanate-proper-disposal-procedures
https://www.benchchem.com/product/b1211113#allyl-thiocyanate-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1211113?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211113?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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